Cas no 1375068-70-4 (2-Isobutoxy-3-nitrotoluene)
2-Isobutoxy-3-nitrotoluene structure
Product Name:2-Isobutoxy-3-nitrotoluene
CAS No:1375068-70-4
MF:C11H15NO3
MW:209.241703271866
MDL:MFCD22205728
CID:2772204
PubChem ID:70699858
Update Time:2025-04-21
2-Isobutoxy-3-nitrotoluene Chemical and Physical Properties
Names and Identifiers
-
- 2-Isobutoxy-3-nitrotoluene
- 1375068-70-4
- MFCD22205728
- DTXSID80742971
- AKOS025294439
- BS-26692
-
- MDL： MFCD22205728
- Inchi： 1S/C11H15NO3/c1-8(2)7-15-11-9(3)5-4-6-10(11)12(13)14/h4-6,8H,7H2,1-3H3
- InChI Key： QBHOKOHUXFZOLU-UHFFFAOYSA-N
- SMILES： O(C1C(=CC=CC=1C)[N+](=O)[O-])CC(C)C
Computed Properties
- Exact Mass: 209.10519334Da
- Monoisotopic Mass: 209.10519334Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 55.1Ų
2-Isobutoxy-3-nitrotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I789280-50mg |
2-Isobutoxy-3-nitrotoluene |
1375068-70-4 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I789280-100mg |
2-Isobutoxy-3-nitrotoluene |
1375068-70-4 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I789280-500mg |
2-Isobutoxy-3-nitrotoluene |
1375068-70-4 | 500mg |
$ 185.00 | 2022-06-04 | ||
| abcr | AB335102-1 g |
2-Isobutoxy-3-nitrotoluene; 98% |
1375068-70-4 | 1 g |
€246.00 | 2023-07-19 | ||
| abcr | AB335102-5 g |
2-Isobutoxy-3-nitrotoluene; 98% |
1375068-70-4 | 5 g |
€654.00 | 2023-07-19 | ||
| abcr | AB335102-10 g |
2-Isobutoxy-3-nitrotoluene; 98% |
1375068-70-4 | 10 g |
€1,062.00 | 2023-07-19 | ||
| abcr | AB335102-1g |
2-Isobutoxy-3-nitrotoluene, 98%; . |
1375068-70-4 | 98% | 1g |
€246.00 | 2025-04-21 | |
| abcr | AB335102-5g |
2-Isobutoxy-3-nitrotoluene, 98%; . |
1375068-70-4 | 98% | 5g |
€654.00 | 2025-04-21 | |
| abcr | AB335102-10g |
2-Isobutoxy-3-nitrotoluene, 98%; . |
1375068-70-4 | 98% | 10g |
€1062.00 | 2025-04-21 | |
| A2B Chem LLC | AE61951-1g |
2-Isobutoxy-3-nitrotoluene |
1375068-70-4 | 98% | 1g |
$142.00 | 2024-04-20 |
2-Isobutoxy-3-nitrotoluene Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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